Cas no 1201437-13-9 (5-Tert-butyl-4-methyl-2-p-tolyl-2h-pyrazole-3-carboxylic acid)

• Product Name: 5-Tert-butyl-4-methyl-2-p-tolyl-2h-pyrazole-3-carboxylic acid
• CAS No: 1201437-13-9
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 2622509
• PubChem ID: 45790397
• Update Time: 2025-04-21

5-Tert-butyl-4-methyl-2-p-tolyl-2h-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-4-methyl-2-p-tolyl-2h-pyrazole-3-carboxylic acid
• 1201437-13-9
• 5-Tert-butyl-4-methyl-2-p-tolyl-2h-pyrazole-3-carboxylic acid

• Inchi： 1S/C16H20N2O2/c1-10-6-8-12(9-7-10)18-13(15(19)20)11(2)14(17-18)16(3,4)5/h6-9H,1-5H3,(H,19,20)
• InChI Key： LIYLYYJXBUXPGM-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(C(C)(C)C)=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 272.152477885Da
• Monoisotopic Mass: 272.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.1Ų